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Compound of Interest

Compound Name: Diallyl carbonate

Cat. No.: B085299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for

diallyl carbonate. The information is compiled from various safety data sheets (SDS) to

ensure a thorough understanding of the material's properties and potential hazards. Adherence

to these guidelines is crucial for maintaining a safe laboratory environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of diallyl carbonate is presented in the

table below. This data is essential for understanding the conditions under which the chemical

can be safely handled and stored.
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Property Value Source

Chemical Formula C₇H₁₀O₃ [1]

Molecular Weight 142.15 g/mol [1]

Appearance Liquid

Boiling Point 95-97 °C at 60 mmHg

Density 0.991 g/mL at 25 °C

Flash Point 59 °C (138.2 °F) - closed cup

Refractive Index n20/D 1.428

Storage Temperature 2-8°C

Hazard Identification and Classification
Diallyl carbonate is classified as a hazardous substance. The following table summarizes its

hazard classifications according to the Globally Harmonized System (GHS).

Hazard
Classification

GHS Code Description Source

Flammable liquids H226
Flammable liquid and

vapour

Skin irritation H315 Causes skin irritation [1]

Eye irritation H319
Causes serious eye

irritation
[1]

Skin sensitisation H317
May cause an allergic

skin reaction
[1][2]

Specific target organ

toxicity - single

exposure

H335
May cause respiratory

irritation

Signal Word: Warning
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Toxicological Information
Detailed toxicological data for diallyl carbonate is not extensively available in the provided

search results. Most sources state that acute toxicity, skin corrosion/irritation, serious eye

damage/eye irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity,

and reproductive toxicity data are not available.[1][2] To the best of current knowledge, the

chemical, physical, and toxicological properties have not been thoroughly investigated.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling diallyl
carbonate. The following table outlines the recommended PPE.

Protection Type Specification Source

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield may also be

necessary.

[3][4][5][6]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Handle

with gloves that have been

inspected prior to use.

[3][5]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges.

[3][4][5]

Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and exposure.

Handling:
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Handle in a well-ventilated place.[4]

Avoid contact with skin and eyes.[1][4]

Avoid inhalation of vapour or mist.[1][5]

Keep away from open flames, hot surfaces, and sources of ignition.[5]

Take precautionary measures against static discharge.[5]

Use only non-sparking tools.[4]

Do not eat, drink, or smoke when using this product.[3]

Wash hands before breaks and at the end of the workday.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][4]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1][5]

Store apart from incompatible materials such as oxidizing agents, reducing agents, strong

bases, and strong acids.[1][6]

Emergency Procedures
In the event of an emergency, follow the procedures outlined below.

First-Aid Measures:
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Exposure Route First-Aid Procedure Source

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[1][4]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off with soap and plenty of

water. Consult a physician.

[1][4]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Consult a physician.

[1][4]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[1][3][4]

Fire-Fighting Measures:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][3][4]

Specific hazards: Vapors are heavier than air and may spread along floors, forming explosive

mixtures with air at elevated temperatures. When heated to decomposition, it emits acrid

smoke and irritating fumes.[3]

Protective equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1][3]

Accidental Release Measures:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.echemi.com/sds/diallyl22-oxydiethyldicarbonate-pid_Seven5681.html
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.echemi.com/sds/diallyl22-oxydiethyldicarbonate-pid_Seven5681.html
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.echemi.com/sds/diallyl22-oxydiethyldicarbonate-pid_Seven5681.html
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.echemi.com/sds/diallyl22-oxydiethyldicarbonate-pid_Seven5681.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[1][3][4]

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1][3][4]

Methods for cleaning up: Soak up with inert absorbent material and dispose of as hazardous

waste. Keep in suitable, closed containers for disposal.[1]

Experimental Protocols Workflow
The following diagram illustrates a logical workflow for handling a diallyl carbonate spill, from

initial detection to final disposal.
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Diallyl Carbonate Spill Response Workflow

Spill Detected

Evacuate Immediate Area
& Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Ventilate the Area
Collect Absorbed Material
(Use non-sparking tools)

Place in a Sealed Container
for Hazardous Waste

Decontaminate the Area

Dispose of Waste
(Follow institutional protocols)

Remove & Decontaminate PPE

Report the Incident

Click to download full resolution via product page

Diallyl Carbonate Spill Response Workflow
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Disposal Considerations
Dispose of diallyl carbonate and its contaminated packaging in accordance with local, state,

and federal regulations. Offer surplus and non-recyclable solutions to a licensed disposal

company.[2] Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4] Do

not discharge to sewer systems.[4] Contaminated packaging should be disposed of as an

unused product.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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